Heptacosaethylene glycol monomethyl ether
Description
Heptacosaethylene glycol monomethyl ether is a hydroxypolyether. It derives from a heptacosaethylene glycol.
Scientific Research Applications
1. Analytical Method Development
A study by Katakam, Ettaboina, & Marisetti (2021) focused on developing an LC-MS method for determining Heptacosaethylene glycol monomethyl ether in Benzonatate, an antitussive drug. They emphasized the importance of accurately measuring residual levels of this compound in drug substances to ensure safety and efficacy.
2. Solvent Effects in Polymerization
Haddleton, Perrier, & Bon (2000) investigated the use of oxyethylene methacrylate monomers and cosolvents in living radical polymerization mediated by copper(I) complexes. Their research provides insights into the effects of solvents, including glycol ethers, on polymerization rates and outcomes (Haddleton, Perrier, & Bon, 2000).
3. Biological Monitoring of Exposure
G. Johanson (1988) discussed the importance of biological monitoring for glycol ethers, including Heptacosaethylene glycol monomethyl ether, due to their widespread use and potential health risks. The study highlighted the need for monitoring the acid metabolites of these ethers to gauge exposure levels (Johanson, 1988).
4. Investigating Physical Properties in Different Environments
Research conducted by Tanaka (1988) studied the physical properties like apparent molar volumes and heat capacities of polyoxyethylene glycol ethers in different solvents. This kind of research helps in understanding the behavior of these compounds in various chemical environments.
5. Interaction with Biological Molecules
Luciano et al. (2019) reported on heptamethine cyanines, where glycol chains like Heptacosaethylene glycol monomethyl ether play a crucial role in preventing aggregation and enhancing fluorescence in bioimaging applications (Luciano et al., 2019).
properties
Product Name |
Heptacosaethylene glycol monomethyl ether |
|---|---|
Molecular Formula |
C55H112O28 |
Molecular Weight |
1221.5 g/mol |
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol |
InChI |
InChI=1S/C55H112O28/c1-57-4-5-59-8-9-61-12-13-63-16-17-65-20-21-67-24-25-69-28-29-71-32-33-73-36-37-75-40-41-77-44-45-79-48-49-81-52-53-83-55-54-82-51-50-80-47-46-78-43-42-76-39-38-74-35-34-72-31-30-70-27-26-68-23-22-66-19-18-64-15-14-62-11-10-60-7-6-58-3-2-56/h56H,2-55H2,1H3 |
InChI Key |
ISGUIIHZEJGUGQ-UHFFFAOYSA-N |
Canonical SMILES |
COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO |
Origin of Product |
United States |
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